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Compound of Interest

Compound Name: Macrocarpal I

Cat. No.: B15580565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Macrocarpal I is a naturally occurring phloroglucinol-coupled sesquiterpenoid that has

attracted interest within the scientific community for its notable antifungal activity. This technical

guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and known biological activities of Macrocarpal I. Detailed experimental protocols

for the isolation of similar compounds and the investigation of their mechanisms of action are

also presented to facilitate further research and drug development efforts.

Chemical Structure and Identification
Macrocarpal I is a complex organic molecule characterized by a phloroglucinol core linked to a

sesquiterpenoid moiety. Its precise chemical identity has been established through various

spectroscopic and analytical techniques.
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Identifier Value Source

IUPAC Name

5-[(1S)-1-

[(1S,4R,4aR,6R,8aS)-4-

hydroxy-6-(2-hydroxypropan-2-

yl)-4,8a-dimethyl-

1,2,3,4a,5,6,7,8-

octahydronaphthalen-1-yl]-3-

methylbutyl]-2,4,6-

trihydroxybenzene-1,3-

dicarbaldehyde

--INVALID-LINK--

Molecular Formula C₂₈H₄₂O₇ --INVALID-LINK--

SMILES

CC(C)C--INVALID-LINK--C(C)

(C)O)C)

(C)O">C@@HC3=C(C(=C(C(=

C3O)C=O)O)C=O)O

--INVALID-LINK--

InChI

InChI=1S/C28H42O7/c1-

15(2)11-17(22-24(32)18(13-

29)23(31)19(14-

30)25(22)33)20-8-10-

28(6,35)21-12-16(26(3,4)34)7-

9-27(20,21)5/h13-17,20-21,31-

35H,7-12H2,1-

6H3/t16-,17+,20+,21-,27+,28-/

m1/s1

--INVALID-LINK--

InChIKey
PXQFFMATXFLUPK-

CHKSIUCGSA-N
--INVALID-LINK--

Physicochemical Properties
The physicochemical properties of Macrocarpal I are crucial for its handling, formulation, and

pharmacokinetic profiling. While experimental data for some properties are not readily

available, computed values provide useful estimates.
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Property Value Source

Molecular Weight 490.6 g/mol --INVALID-LINK--

Appearance Solid (inferred) -

Solubility Data not available -

Melting Point Data not available -

XLogP3-AA 5.3 --INVALID-LINK--

Hydrogen Bond Donor Count 5 --INVALID-LINK--

Hydrogen Bond Acceptor

Count
7 --INVALID-LINK--

Rotatable Bond Count 6 --INVALID-LINK--

Biological Activity and Mechanism of Action
Macrocarpal I is primarily recognized for its potent antifungal properties.

Antifungal Activity
Macrocarpal I has demonstrated significant inhibitory activity against the opportunistic yeast

Candida glabrata.[1] A study by Tian et al. (2014) reported an IC₅₀ value of 0.75 μg/mL for a

closely related, if not identical, compound, eucalmaidial A, isolated from Eucalyptus maidenii.[1]

While the specific antifungal mechanism of Macrocarpal I against C. glabrata has not been

elucidated, studies on similar phloroglucinol-terpenoid conjugates, such as Macrocarpal C,

provide valuable insights. The antifungal action of Macrocarpal C against the dermatophyte

Trichophyton mentagrophytes involves a multi-pronged attack on the fungal cell.[2] This

includes:

Increased Membrane Permeability: Leading to the disruption of cellular integrity.[2]

Induction of Reactive Oxygen Species (ROS): Causing oxidative stress and damage to

cellular components.[2]

DNA Fragmentation: Ultimately triggering apoptosis or programmed cell death.[2]
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It is plausible that Macrocarpal I exerts its antifungal effects on C. glabrata through a similar

mechanism involving membrane disruption and induction of apoptosis.

Macrocarpal I Action Fungal Cell Response

Macrocarpal I
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Permeability
Disrupts Induction of Reactive

Oxygen Species (ROS)

Induces

DNA Fragmentation Apoptosis / Cell Death

Click to download full resolution via product page

Caption: Postulated antifungal mechanism of Macrocarpal I based on related compounds.

Experimental Protocols
While the specific protocol for the isolation of Macrocarpal I has not been detailed in readily

available literature, the following methodologies for the isolation of structurally related

macrocarpals from Eucalyptus species can be adapted.

General Isolation Workflow
The isolation of macrocarpals typically involves a series of extraction and chromatographic

steps.
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Eucalyptus Leaves
(e.g., E. maidenii)

Solvent Extraction
(e.g., 95% Ethanol, reflux)

Liquid-Liquid Partitioning
(e.g., n-hexane)

Chromatographic Purification
(e.g., Silica Gel, HPLC)

Isolation of Macrocarpal I

Click to download full resolution via product page

Caption: General experimental workflow for the isolation of Macrocarpal I.

Detailed Protocol for Isolation of Macrocarpal C from
Eucalyptus globulus
This protocol, adapted from a study on Macrocarpal C, provides a robust starting point for the

isolation of Macrocarpal I.[3]

Plant Material and Extraction:

Fresh leaves of Eucalyptus globulus are extracted twice with 95% ethanol under reflux for

1 hour.

The resulting ethanolic extracts are combined and dried.

Solvent Partitioning:
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The dried extract is partitioned with n-hexane.

This partitioning step is repeated, and the n-hexane fractions are combined.

Chromatographic Purification:

The combined n-hexane fractions are subjected to further chromatographic purification to

isolate the target macrocarpal.

The purity of the final compound is confirmed by High-Performance Liquid

Chromatography (HPLC).

Antifungal Susceptibility Testing
The antifungal activity of Macrocarpal I can be determined using standard microdilution

methods, such as those outlined by the Clinical and Laboratory Standards Institute (CLSI).

Signaling Pathways
The direct impact of Macrocarpal I on specific signaling pathways has not yet been reported.

However, the phloroglucinol core of Macrocarpal I is a recurring motif in a variety of bioactive

natural products. Studies on phloroglucinol and its derivatives have shown that they can

modulate several key signaling pathways involved in inflammation and cancer. For instance,

phloroglucinol has been shown to regulate the AMPK/Nrf2/HO-1 signaling pathway, which is

involved in the anti-inflammatory response.[4] In the context of cancer, phloroglucinol has been

found to induce apoptosis in colon cancer cells through both extrinsic (Fas-mediated) and

intrinsic (mitochondrial) pathways.[5]

Further research is required to determine if Macrocarpal I interacts with these or other

signaling pathways to exert its biological effects.

Conclusion
Macrocarpal I is a promising natural product with demonstrated antifungal activity. This

technical guide has summarized its chemical structure, physicochemical properties, and known

biological activities. The provided experimental protocols and insights into the potential

mechanism of action and related signaling pathways offer a foundation for future research.
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Further investigation into the precise mechanism of action, target identification, and in vivo

efficacy of Macrocarpal I is warranted to fully explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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